2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(2-fluorophenyl)acetamide oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(2-fluorophenyl)acetamide oxalate is a useful research compound. Its molecular formula is C22H21FN4O6 and its molecular weight is 456.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation
A novel series of compounds related to the 1,2,4-oxadiazole and azetidine groups, such as 2-mercaptobenzimidazole derivatives, have been synthesized and tested for their antimicrobial and antifungal properties against a variety of organisms, including Gram-positive and Gram-negative bacteria, as well as fungi like Aspergillus fumigatus and Candida albicans. These compounds have also been evaluated for their cytotoxic properties using in vitro bioassays, demonstrating significant activity against a panel of microorganisms and showing good cytotoxic activities (Devi, Shahnaz, & Prasad, 2022).
Chemical Characterization and Structure-Activity Relationships
The synthesis of related β-lactams and azetidines from carbamoyl radicals derived from oxime oxalate amides highlights the importance of the oxalate group in facilitating ring closures to afford various cyclic compounds. These synthetic pathways have been investigated through spectroscopic methods, including EPR, demonstrating the generation of carbamoyl radicals and their cyclization to produce pyrrolidin-2-ones and azetidin-2-ones, respectively (Scanlan, Slawin, & Walton, 2004).
Antimicrobial and Cytotoxic Agents
Derivatives of 1,3,4-oxadiazole, including those with the azetidine moiety, have been synthesized and assessed for their potential as antibacterial agents. These compounds have shown moderate to good activity against both Gram-positive and Gram-negative bacteria, highlighting the structural importance of the oxadiazole and azetidine rings in contributing to antimicrobial efficacy (Desai, Shah, Bhavsar, & Saxena, 2008).
Advanced Characterization Techniques
In-depth NMR studies of a novel 1,3,4-oxadiazole derivative containing the benzimidazole moiety offer insights into the structural characterization and conformational preferences of these compounds. Advanced NMR techniques, including 1H, 13C, and 2D NMR, have been utilized to assign the signals and understand the dynamics of these molecules, further contributing to the knowledge base of compounds related to 2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(2-fluorophenyl)acetamide oxalate (Ying-jun, 2012).
Properties
IUPAC Name |
2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-(2-fluorophenyl)acetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN4O2.C2H2O4/c21-16-8-4-5-9-17(16)22-19(26)13-25-11-15(12-25)20-23-18(24-27-20)10-14-6-2-1-3-7-14;3-1(4)2(5)6/h1-9,15H,10-13H2,(H,22,26);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDXZWPNFQMNRGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC(=O)NC2=CC=CC=C2F)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21FN4O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.